Cas no 1858178-38-7 (1-Octene, 4-(chloromethyl)-7-methyl-)

• Product Name: 1-Octene, 4-(chloromethyl)-7-methyl-
• CAS No: 1858178-38-7
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5284397
• Update Time: 2025-08-05

1-Octene, 4-(chloromethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 4-(chloromethyl)-7-methyl-

• Inchi： 1S/C10H19Cl/c1-4-5-10(8-11)7-6-9(2)3/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： DMZMWQOHDQLHMN-UHFFFAOYSA-N
• SMILES： C=CCC(CCl)CCC(C)C

Additional information on 1-Octene, 4-(chloromethyl)-7-methyl-

1-Octene, 4-(chloromethyl)-7-methyl- (CAS No. 1858178-38-7): An Overview of a Versatile Chemical Compound

1-Octene, 4-(chloromethyl)-7-methyl- (CAS No. 1858178-38-7) is a unique and versatile chemical compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its specific structural features, which include a chloromethyl group and a methyl group attached to the octene backbone. These functional groups contribute to its reactivity and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group in 1-Octene, 4-(chloromethyl)-7-methyl- is particularly noteworthy due to its reactivity. It can undergo various chemical reactions, such as nucleophilic substitution and elimination reactions, which are crucial for the synthesis of a wide range of compounds. The presence of this group also allows for the introduction of other functional groups through subsequent reactions, thereby expanding the utility of the compound in different synthetic pathways.

The methyl group at the 7-position of the octene backbone adds steric hindrance and influences the overall conformational stability of the molecule. This steric effect can be leveraged in designing molecules with specific spatial arrangements, which is particularly important in pharmaceutical applications where the three-dimensional structure of a molecule can significantly impact its biological activity.

In the context of pharmaceutical research, 1-Octene, 4-(chloromethyl)-7-methyl- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of small molecule inhibitors for various therapeutic targets. For instance, researchers have utilized this compound to synthesize inhibitors of kinases and other enzymes involved in disease pathways. The ability to fine-tune the structure of these inhibitors through strategic modifications of the chloromethyl and methyl groups has led to improved potency and selectivity.

Beyond pharmaceuticals, 1-Octene, 4-(chloromethyl)-7-methyl- has found applications in materials science. Its unique chemical properties make it suitable for use in the synthesis of polymers with tailored properties. For example, it can be used as a monomer or comonomer in polymerization reactions to produce materials with enhanced mechanical strength, thermal stability, and other desirable characteristics. These polymers have potential applications in areas such as coatings, adhesives, and advanced composites.

In organic synthesis, 1-Octene, 4-(chloromethyl)-7-methyl- serves as a valuable building block for constructing complex organic molecules. Its reactivity and functional group diversity allow chemists to design multi-step synthetic routes that lead to compounds with diverse functionalities. This versatility is particularly important in the development of new catalysts and ligands for asymmetric synthesis, where precise control over molecular structure is essential.

The safety and environmental impact of 1-Octene, 4-(chloromethyl)-7-methyl- are also important considerations. While detailed toxicological data may be limited for this specific compound, general principles from similar chemicals suggest that appropriate handling and storage practices should be followed to ensure safety. Researchers and industrial users are encouraged to consult relevant safety data sheets (SDS) and adhere to best practices for handling chemicals with reactive functional groups.

In conclusion, 1-Octene, 4-(chloromethyl)-7-methyl- (CAS No. 1858178-38-7) is a multifaceted chemical compound with a wide range of potential applications. Its unique structural features make it an attractive intermediate for synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.